Cas no 1267022-86-5 (4-(4-Fluorophenyl)-4-methylpiperidine)

• Product Name: 4-(4-Fluorophenyl)-4-methylpiperidine
• CAS No: 1267022-86-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD18277070
• CID: 5654518
• PubChem ID: 63156485
• Update Time: 2025-05-24

4-(4-Fluorophenyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• AKOS012457969
• 1267022-86-5
• EN300-2718709
• 4-(4-fluorophenyl)-4-methylpiperidine
• SCHEMBL6925220
• 4-(4-Fluorophenyl)-4-methylpiperidine

• MDL： MFCD18277070
• Inchi： 1S/C12H16FN/c1-12(6-8-14-9-7-12)10-2-4-11(13)5-3-10/h2-5,14H,6-9H2,1H3
• InChI Key： LFIVDOIOIMZLGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Fluorophenyl)-4-methylpiperidine

Professional Introduction to 4-(4-Fluorophenyl)-4-methylpiperidine (CAS No. 1267022-86-5)

4-(4-Fluorophenyl)-4-methylpiperidine, a compound with the chemical identifier CAS No. 1267022-86-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a fluoro-substituent on the aromatic ring and a methyl group on the piperidine nitrogen introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The structural features of 4-(4-Fluorophenyl)-4-methylpiperidine contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The fluorine atom, being highly electronegative, can modulate the reactivity and binding affinity of the molecule, enhancing its pharmacological profile. This property is particularly advantageous in the development of central nervous system (CNS) drugs, where fluorinated compounds often exhibit improved metabolic stability and blood-brain barrier penetration.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives. Studies have demonstrated that modifications at the nitrogen and aromatic positions of piperidine can lead to compounds with significant pharmacological effects. For instance, derivatives of piperidine have been investigated for their role in treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The compound 4-(4-Fluorophenyl)-4-methylpiperidine is being explored as a potential lead molecule in these efforts.

The synthesis of 4-(4-Fluorophenyl)-4-methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacological evaluation of 4-(4-Fluorophenyl)-4-methylpiperidine has revealed promising results in preclinical studies. The compound demonstrates selective binding affinity to various neurotransmitter receptors, suggesting its potential as an agonist or antagonist in CNS disorders. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for developing novel treatments for mental health conditions.

One of the most compelling aspects of 4-(4-Fluorophenyl)-4-methylpiperidine is its versatility as a building block for more complex drug molecules. By incorporating this scaffold into larger structures, researchers can fine-tune its pharmacological properties to target specific therapeutic indications. This modular approach has led to the discovery of several novel compounds with enhanced efficacy and reduced side effects.

The regulatory landscape for pharmaceutical compounds like 4-(4-Fluorophenyl)-4-methylpiperidine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced safely and effectively. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, 4-(4-Fluorophenyl)-4-methylpiperidine (CAS No. 1267022-86-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for drug discovery and development. As research progresses, this molecule is likely to contribute to the creation of novel treatments for a wide range of diseases, particularly those affecting the central nervous system.